Cas no 66938-32-7 (Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-)

Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-, is a diaryl ketone compound featuring dichlorophenyl and methoxyphenyl substituents. Its molecular structure, incorporating both electron-withdrawing (chloro) and electron-donating (methoxy) groups, lends it unique electronic properties, making it useful in organic synthesis and materials science. The compound exhibits stability under standard conditions and is often employed as an intermediate in pharmaceutical and agrochemical research. Its distinct substitution pattern allows for selective reactivity in cross-coupling and condensation reactions. The presence of methoxy and chloro groups also enhances its potential as a building block for advanced functional materials, such as liquid crystals or photoactive compounds.
Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- structure
66938-32-7 structure
Product Name:Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-
CAS No:66938-32-7
MF:C14H10Cl2O2
MW:281.13400220871
CID:395537
PubChem ID:2758123
Update Time:2025-10-29

Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-
    • (3,4-dichlorophenyl)-(4-methoxyphenyl)methanone
    • 3,4-Dichlorophenyl 4-methoxyphenyl ketone
    • JFXBDLZCKLTJRY-UHFFFAOYSA-N
    • SCHEMBL4743799
    • (3,4-Dichloro-phenyl)-(4-methoxy-phenyl)-methanone
    • 3,4-Dichloro-4'-methoxybenzophenone
    • (3,4-dichlorophenyl)(4-methoxyphenyl)methanone
    • 66938-32-7
    • AKOS009348032
    • DTXSID50374182
    • MDL: MFCD06201535
    • Inchi: 1S/C14H10Cl2O2/c1-18-11-5-2-9(3-6-11)14(17)10-4-7-12(15)13(16)8-10/h2-8H,1H3
    • InChI Key: JFXBDLZCKLTJRY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)OC)=O)Cl

Computed Properties

  • Exact Mass: 280.0059
  • Monoisotopic Mass: 280.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- Pricemore >>

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Additional information on Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-

Comprehensive Overview of Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- (CAS No. 66938-32-7)

The chemical compound Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)-, identified by its CAS No. 66938-32-7, is a specialized organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic ketones, characterized by its unique structural framework combining 3,4-dichlorophenyl and 4-methoxyphenyl moieties. Its molecular architecture makes it a subject of interest for applications ranging from pharmaceutical intermediates to material science innovations.

In recent years, the demand for high-performance organic compounds like Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- has surged, driven by advancements in drug discovery and functional materials. Researchers are particularly intrigued by its potential role in photocatalysis and organic electronics, where its electron-rich aromatic systems could enhance efficiency. The compound's CAS No. 66938-32-7 is frequently searched in databases such as SciFinder and PubChem, reflecting its relevance in contemporary chemical studies.

One of the most discussed topics surrounding Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- is its synthesis and purification methods. Optimizing yield and purity is critical for its application in fine chemicals production. Recent publications highlight innovative approaches like microwave-assisted synthesis and green chemistry techniques, aligning with the global push for sustainable manufacturing. These methods not only improve efficiency but also reduce environmental impact, addressing growing concerns about chemical waste management.

The compound's structural features, including the 3,4-dichlorophenyl and 4-methoxyphenyl groups, contribute to its stability and reactivity. This duality makes it a versatile candidate for cross-coupling reactions and polymer chemistry. For instance, its incorporation into polymeric matrices has shown promise in enhancing thermal and mechanical properties, a key focus area in advanced material engineering.

From a commercial perspective, Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- is often listed in catalogs of specialty chemicals suppliers. Its pricing and availability are influenced by factors like raw material sourcing and regulatory compliance. Companies specializing in custom synthesis frequently handle requests for this compound, underscoring its niche yet growing market. Analysts note that its demand is projected to rise in tandem with developments in biodegradable materials and renewable energy technologies.

Safety and handling protocols for CAS No. 66938-32-7 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory practices such as using personal protective equipment (PPE) and ensuring adequate ventilation are recommended. This aligns with broader industry trends emphasizing occupational health and risk mitigation in chemical handling.

In summary, Methanone, (3,4-dichlorophenyl)(4-methoxyphenyl)- (CAS No. 66938-32-7) represents a compelling case study in the intersection of organic chemistry and applied science. Its multifaceted applications, coupled with ongoing research into sustainable synthesis, position it as a compound of enduring relevance. As industries continue to prioritize innovation and environmental responsibility, this molecule is poised to play a pivotal role in shaping future technological advancements.

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